Cas no 923979-87-7 (4,4'-(4,4'-(5-Sulfo-1,3-phenylenedisulfonyl)bis(4,1-phenylenesulfonyl))dibenzenesulfonic acid)

• Product Name: 4,4'-(4,4'-(5-Sulfo-1,3-phenylenedisulfonyl)bis(4,1-phenylenesulfonyl))dibenzenesulfonic acid
• CAS No: 923979-87-7
• MF: C₃₀H₂₂O₁₇S₇
• MW: 878.940480709076
• CID: 2814962
• PubChem ID: 71445555
• Update Time: 2025-04-21

4,4'-(4,4'-(5-Sulfo-1,3-phenylenedisulfonyl)bis(4,1-phenylenesulfonyl))dibenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10854071
• 4,4'-(4,4'-(5-Sulfo-1,3-phenylenedisulfonyl)bis(4,1-phenylenesulfonyl))dibenzenesulfonic acid
• 4,4'-[(5-Sulfo-1,3-phenylene)bis(sulfonyl-4,1-phenylenesulfonyl)]di(benzene-1-sulfonic acid)
• 923979-87-7

• Inchi： 1S/C30H22O17S7/c31-48(32,22-9-13-26(14-10-22)52(39,40)41)20-1-5-24(6-2-20)50(35,36)28-17-29(19-30(18-28)54(45,46)47)51(37,38)25-7-3-21(4-8-25)49(33,34)23-11-15-27(16-12-23)53(42,43)44/h1-19H,(H,39,40,41)(H,42,43,44)(H,45,46,47)
• InChI Key： BSJPNAQXYSCNDR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(C1C=CC(=CC=1)S(=O)(=O)O)(=O)=O)(C1C=C(C=C(C=1)S(C1C=CC(=CC=1)S(C1C=CC(=CC=1)S(=O)(=O)O)(=O)=O)(=O)=O)S(=O)(=O)O)(=O)=O

Computed Properties

• Exact Mass: 877.8901974Da
• Monoisotopic Mass: 877.8901974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 54
• Rotatable Bond Count: 11
• Complexity: 1970
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 358Ų